Cas no 1213029-02-7 ((1S)-2,2,2-TRIFLUORO-1-(3-FURYL)ETHYLAMINE)

• Product Name: (1S)-2,2,2-TRIFLUORO-1-(3-FURYL)ETHYLAMINE
• CAS No: 1213029-02-7
• MF: C₆H₆F₃NO
• MW: 165.11315202713
• CID: 5595258
• PubChem ID: 130715181
• Update Time: 2025-05-20

(1S)-2,2,2-TRIFLUORO-1-(3-FURYL)ETHYLAMINE Chemical and Physical Properties

Names and Identifiers

• (1S)-2,2,2-TRIFLUORO-1-(3-FURYL)ETHYLAMINE
• 3-Furanmethanamine, α-(trifluoromethyl)-, (αS)-
• N16749
• 1213029-02-7

• Inchi： 1S/C6H6F3NO/c7-6(8,9)5(10)4-1-2-11-3-4/h1-3,5H,10H2/t5-/m0/s1
• InChI Key： OEXSFLKKUFUVBS-YFKPBYRVSA-N
• SMILES： N[C@@H](C1C=COC=1)C(F)(F)F

Computed Properties

• Exact Mass: 165.04014830g/mol
• Monoisotopic Mass: 165.04014830g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 136
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 39.2Ų

Experimental Properties

• Density: 1.311±0.06 g/cm3(Predicted)
• Boiling Point: 163.8±40.0 °C(Predicted)
• pka: 4.49±0.50(Predicted)

Additional information on (1S)-2,2,2-TRIFLUORO-1-(3-FURYL)ETHYLAMINE

Introduction to CAS No. 1213029-02-7: (1S)-2,2,2-Trifluoro-1-(3-furyl)Ethylamine

CAS No. 1213029-02-7, also known as (1S)-2,2,2-Trifluoro-1-(3-furyl)Ethylamine, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a trifluoroethyl group with a furan ring. The trifluoroethylamine moiety is a well-known functional group in organic synthesis, while the furan ring introduces aromaticity and potential for further functionalization.

The synthesis of (1S)-Trifluoroethylamine derivatives has been extensively studied due to their versatility in forming various intermediates for drug discovery. Recent research has focused on the enantioselective synthesis of this compound, leveraging advanced catalytic methods to achieve high optical purity. The use of chiral catalysts has enabled the construction of the (S)-configuration efficiently, making this compound a valuable building block in asymmetric synthesis.

One of the most promising applications of CAS No. 1213029-02-7 lies in its potential as a precursor for bioactive molecules. Studies have shown that the trifluoroethyl group can enhance the pharmacokinetic properties of compounds, such as improving bioavailability and stability. The presence of the furan ring further diversifies its reactivity, allowing for the formation of heterocyclic structures that are often found in natural products and pharmaceutical agents.

Recent advancements in computational chemistry have also shed light on the electronic properties of this compound. Quantum mechanical calculations have revealed that the trifluoromethyl group significantly alters the electronic distribution around the nitrogen atom, enhancing its nucleophilicity. This insight has been instrumental in designing more efficient synthetic pathways for this compound and its derivatives.

In terms of biological activity, (1S)-Trifluoroethylamine derivatives have shown potential in modulating various enzyme activities. For instance, studies have demonstrated that this compound can act as an inhibitor of certain kinases, making it a candidate for anti-cancer drug development. Additionally, its ability to penetrate cellular membranes efficiently suggests its utility in delivering therapeutic agents across biological barriers.

The stereochemistry of CAS No. 1213029-02-7 plays a crucial role in its biological activity. The (S)-configuration has been shown to exhibit superior binding affinity to target proteins compared to its (R)-counterpart, highlighting the importance of chirality in drug design. Researchers are currently exploring methods to scale up the production of this enantiomerically pure compound to meet growing demands from both academic and industrial sectors.

From an environmental standpoint, understanding the degradation pathways of (1S)-Trifluoroethylamine derivatives is essential for assessing their ecological impact. Recent studies have investigated their biodegradation under various conditions and found that these compounds exhibit moderate persistence in aqueous environments. This information is critical for developing sustainable synthetic strategies and ensuring minimal environmental footprint.

In conclusion, CAS No. 1213029-02-7, or (1S)-Trifluoroethylamine derivative, represents a versatile and valuable molecule with wide-ranging applications in organic synthesis and pharmacology. Its unique structure, combined with cutting-edge synthetic methodologies and computational insights, positions it as a key player in advancing drug discovery and materials science.